Cas no 154535-39-4 (1H-Indole, 3-[3-chloro-6-(3,4-dimethylphenyl)-4-pyridazinyl]-)

• Product Name: 1H-Indole, 3-[3-chloro-6-(3,4-dimethylphenyl)-4-pyridazinyl]-
• CAS No: 154535-39-4
• MF: C₂₀H₁₆ClN₃
• MW: 333.814143180847
• CID: 1329168
• PubChem ID: 10472033
• Update Time: 2025-04-20

1H-Indole, 3-[3-chloro-6-(3,4-dimethylphenyl)-4-pyridazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[3-chloro-6-(3,4-dimethylphenyl)-4-pyridazinyl]-
• 3-[3-chloro-6-(3,4-dimethylphenyl)pyridazin-4-yl]-1H-indole
• DTXSID80440541
• 154535-39-4

• Inchi： 1S/C20H16ClN3/c1-12-7-8-14(9-13(12)2)19-10-16(20(21)24-23-19)17-11-22-18-6-4-3-5-15(17)18/h3-11,22H,1-2H3
• InChI Key： XQSXSTBYEXDFRV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2C=CC(C)=C(C)C=2)N=N1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 333.10348
• Monoisotopic Mass: 333.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57